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Compound of Interest

Compound Name: GLYCINE (2,2-D2; 15N)

Cat. No.: B1580119

Get Quote

Glycine (2,2-D2; 15N) vs. Glycine-d5
Executive Summary
In metabolic flux analysis (MFA), the selection of stable isotope tracers is the single most

critical determinant of data validity. For glycine metabolism—central to one-carbon metabolism,

glutathione synthesis, and purine biosynthesis—researchers often deliberate between fully

deuterated Glycine-d5 and the specific isotopologue Glycine (2,2-D2; 15N).

The Core Directive:Glycine-d5 should be restricted to use as an Internal Standard (IS) for

quantification. It is chemically unsuitable for metabolic flux analysis in aqueous biological

systems due to rapid, abiotic hydrogen-deuterium exchange (HDX).

Glycine (2,2-D2; 15N) (M+3) is the superior, scientifically validated tracer for MFA. It provides

stable retention of the carbon-bound deuterium and the nitrogen label, enabling dual-fate

mapping of the carbon backbone (into serine/glucose) and the nitrogen pool (into

heme/purines).

Part 1: The Chemistry of Labeling & Tracer Stability
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To design a robust MFA experiment, one must understand the behavior of the isotope labels in

a physiological buffer (pH 7.4, 37°C).

1. The "Abiotic Exchange" Trap of Glycine-d5
Glycine-d5 (

) contains five deuterium atoms:

2 Deuteriums on the

-carbon (C2): Stable (mostly).

3 Deuteriums on heteroatoms (Amine

and Carboxyl

): Highly labile.

Upon dissolution in water or plasma, the heteroatom-bound deuteriums undergo near-

instantaneous exchange with solvent protons (

).

Consequently, the "M+5" signal disappears before metabolism even begins, collapsing into an
M+2 species. This makes calculating fractional enrichment impossible, as the tracer mass
shifts unpredictably based on solvent volume and pH rather than enzymatic activity.

2. The Stability of Glycine (2,2-D2; 15N)
This tracer contains:

(Amine): Non-exchangeable abiotically; tracks transamination.

(C2): Carbon-bound; stable against solvent exchange.

This tracer introduces a consistent M+3 mass shift. Any loss of the

label indicates a deamination/transamination event, and loss of deuterium indicates specific
enzymatic activity (e.g., via the glycine cleavage system or SHMT), making it a "smart" probe
for pathway reversibility.
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Part 2: Tracer Selection Logic
Feature Glycine-d5 Glycine (2,2-D2; 15N)

Primary Use Internal Standard (IDMS) Metabolic Flux Tracer

Mass Shift +5 Da (Nominal) +3 Da (Nominal)

Aqueous Stability
Poor (Rapid loss of -ND2/-

COOD)

High (Stable C-D and N-C

bonds)

Pathway Tracing Unreliable due to abiotic noise
Tracks C-skeleton & N-fate

simultaneously

Cost Lower Higher

Recommended For
Absolute Quantification (Spike-

in)

Kinetic Flux Profiling, Pathway

Tracing

Part 3: Metabolic Pathways & Atom Mapping
The utility of Glycine (2,2-D2; 15N) is best observed in the Serine-Glycine-One-Carbon

(SGOC) network.

Key Reaction: Serine Hydroxymethyltransferase (SHMT)
SHMT is a reversible enzyme converting Serine to Glycine.[1][2][3][4] ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="display ng-star-inserted">

[1]

When using Glycine (2,2-D2; 15N) as the tracer (Reverse SHMT flux):

Nitrogen Fate: The

is incorporated into Serine.

Carbon Fate: The C2 of Glycine becomes the C2 (

-carbon) of Serine.
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Deuterium Loss (The Kinetic Check): During the SHMT reaction, one proton (or deuterium) is

abstracted from the

-carbon of glycine to form the quinonoid intermediate.

If the reaction proceeds, one D is lost to the solvent.

Resulting Serine is M+2 (

,

), not M+3.

Note: This specific mass transition (M+3 Gly

M+2 Ser) validates that the serine was synthesized de novo from the glycine tracer.

Visualization: The SHMT & Glutathione Fate
The following diagram illustrates the differential fate of the labels.
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Caption: Figure 1: Comparative Fate of Glycine Tracers. Glycine-d5 degrades abiotically to

Glycine-d2, confusing data interpretation. Glycine (2,2-D2; 15N) retains labels for specific

metabolic mapping (SHMT, GSH).

Part 4: Experimental Protocol (LC-MS/MS)
This protocol utilizes HILIC-MS/MS (Hydrophilic Interaction Liquid Chromatography), which is

essential for retaining small polar amino acids without derivatization.

1. Sample Preparation (Adherent Cells)
Quenching: Rapidly wash cells with ice-cold saline (0.9% NaCl) to remove extracellular

tracer.

Extraction: Add 500 µL of 80:20 Methanol:Water (v/v) pre-chilled to -80°C.

Internal Standard Step: Add 10 µL of Glycine-d5 (10 µM) here for absolute quantification

(IDMS).

Lysis: Scrape cells and transfer to Eppendorf tubes. Vortex 1 min.

Clarification: Centrifuge at 14,000 x g for 10 min at 4°C.

Supernatant: Transfer to LC-MS vials.

2. LC-MS/MS Parameters
Column: Zwitterionic HILIC (e.g., Merck ZIC-pHILIC or Waters BEH Amide), 2.1 x 100 mm,

2.5 µm.

Mobile Phase A: 20 mM Ammonium Carbonate in Water (pH 9.0).

Mobile Phase B: 100% Acetonitrile.

Gradient:

0-2 min: 80% B

2-12 min: Linear ramp to 20% B
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12-15 min: Hold 20% B

15.1 min: Re-equilibrate 80% B (Critical for HILIC stability).

Flow Rate: 0.15 mL/min.

3. Mass Spectrometry (MRM Transitions)
Use Positive Mode (ESI+).

Metabolite
Precursor (

)

Product (

)
Label State Notes

Glycine

(Endogenous)
76.0 30.0 M+0 Native

Glycine (Tracer) 79.0 33.0 M+3 2,2-D2; 15N

Glycine (IS) 81.0 35.0 M+5 d5 (Quant only)

Serine

(Endogenous)
106.0 60.0 M+0 Native

Serine (Labeled) 108.0 62.0 M+2
From SHMT

(15N + 1D)

Glutathione

(Reduced)
308.1 179.0 M+0 Native

Glutathione

(Labeled)
311.1 182.0 M+3

Glycine

incorporation

Note: The product ions typically correspond to the loss of the carboxyl group or specific

fragmentation preserving the labeled backbone.

Part 5: Data Interpretation & Calculation[6]
Correcting for Natural Abundance
Before calculating flux, you must correct for the natural abundance of
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(1.1%) and

(0.37%). Use a correction matrix algorithm (e.g., IsoCor or manually via linear algebra) to
deconvolute the M+1 signal arising from natural isotopes vs. tracer.

Calculating Fractional Enrichment
Interpreting the "M+2" Serine Peak
If you observe M+2 Serine after administering M+3 Glycine:

Causality: This confirms the reverse SHMT flux (

).

Mechanistic Proof: The loss of 1 Da (from M+3 to M+2) matches the mechanistic

requirement of SHMT (loss of

-proton/deuteron).

Contrast: If you see M+3 Serine, it suggests a different pathway or non-enzymatic

contamination, as SHMT must remove an

-hydrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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